5-chloro-N-((1-(thiophen-3-yl)cyclopentyl)methyl)thiophene-2-carboxamide
Overview
Description
“5-chloro-N-((1-(thiophen-3-yl)cyclopentyl)methyl)thiophene-2-carboxamide” is a compound with the molecular formula C15H16ClNOS2. It is a thiophene-based analog, which is a class of compounds that have been of interest to scientists due to their potential biological activity .
Molecular Structure Analysis
The molecular structure of thiophene-based compounds, including “5-chloro-N-((1-(thiophen-3-yl)cyclopentyl)methyl)thiophene-2-carboxamide”, involves a five-membered ring made up of one sulfur atom . The exact molecular structure of this specific compound is not provided in the available resources.Physical And Chemical Properties Analysis
Thiophene, the core structure in “5-chloro-N-((1-(thiophen-3-yl)cyclopentyl)methyl)thiophene-2-carboxamide”, has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C . It is soluble in most organic solvents like alcohol and ether but insoluble in water . The specific physical and chemical properties of “5-chloro-N-((1-(thiophen-3-yl)cyclopentyl)methyl)thiophene-2-carboxamide” are not provided in the available resources.properties
IUPAC Name |
5-chloro-N-[(1-thiophen-3-ylcyclopentyl)methyl]thiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClNOS2/c16-13-4-3-12(20-13)14(18)17-10-15(6-1-2-7-15)11-5-8-19-9-11/h3-5,8-9H,1-2,6-7,10H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NAHXXADOOBAOHB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CNC(=O)C2=CC=C(S2)Cl)C3=CSC=C3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClNOS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-N-((1-(thiophen-3-yl)cyclopentyl)methyl)thiophene-2-carboxamide | |
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